![molecular formula C7H5ClN2OS B3046109 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine CAS No. 1196154-04-7](/img/structure/B3046109.png)
2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine
Overview
Description
“2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine” is a chemical compound. It is a type of thiazolo[5,4-b]pyridine derivative .
Synthesis Analysis
Thiazolo[5,4-b]pyridines can be prepared in several steps from commercially available substances . A series of novel 2-pyridyl, 4-morpholinyl substituted thiazolo[5,4-b]pyridine analogues have been designed and synthesized . Sulfonamide substituted aryl substituted thiazolo[5,4-b]pyridine analogues borates were prepared from the corresponding amino-substituted aryl bromide through sulfonamidation and boronization in two steps .Molecular Structure Analysis
The molecular structure of these compounds was characterized by nuclear magnetic resonance (NMR) and high-resolution mass spectrometry (HRMS) analysis .Scientific Research Applications
- Thiazolo[5,4-B]pyridines, including 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine, exhibit antioxidant activity. These compounds can scavenge free radicals and protect cells from oxidative damage .
- Researchers have identified novel thiazolo[5,4-B]pyridines with strong antimicrobial properties. These compounds may combat bacterial, fungal, or viral infections .
- Thiazolo[5,4-B]pyridines have shown anti-inflammatory activity. They may modulate immune responses and reduce inflammation .
- Some thiazolo[5,4-B]pyridines exhibit herbicidal effects. These compounds could be explored for weed control in agriculture .
- Novel thiazolo[5,4-B]pyridines have been developed as potential antitumor agents. These compounds may inhibit cancer cell growth .
- Certain thiazolo[5,4-B]pyridines act as histamine H3 receptor antagonists. These compounds could impact neurotransmitter signaling and have implications in neuropharmacology .
- A specific thiazolo[5,4-B]pyridine compound demonstrated strong PI3Kα inhibitory activity. PI3Kα is a kinase involved in cell signaling pathways .
Antioxidant Properties
Antimicrobial Activity
Anti-inflammatory Effects
Herbicidal Activity
Antitumor Properties
Histamine H3 Receptor Modulation
PI3Kα Inhibition
Mechanism of Action
Target of Action
The primary target of 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine is the Phosphoinositide 3-Kinase (PI3K) . PI3K is a family of enzymes involved in cellular functions such as cell growth, proliferation, differentiation, motility, survival and intracellular trafficking, which in turn are involved in cancer .
Mode of Action
2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine interacts with its target, PI3K, by inhibiting its activity . The compound’s core structure is directly involved in binding to the kinase through key hydrogen bond interactions . This interaction results in the inhibition of PI3K, thereby affecting the downstream signaling pathways .
Biochemical Pathways
The inhibition of PI3K by 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine affects several downstream pathways. PI3K is a key player in the cell signaling pathway, and its inhibition can lead to a decrease in cell proliferation and survival . This makes 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine a potential candidate for cancer treatment .
Result of Action
The result of the action of 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine is the potent inhibition of PI3K . This inhibition can lead to a decrease in cell proliferation and survival, which is particularly relevant in the context of cancer treatment .
Action Environment
The action environment of 2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine is within the cellular environment, specifically within the cell signaling pathways where PI3K operates
properties
IUPAC Name |
2-chloro-5-methoxy-[1,3]thiazolo[5,4-b]pyridine | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2OS/c1-11-5-3-2-4-6(10-5)12-7(8)9-4/h2-3H,1H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OULPUEUXOWTDDC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NC2=C(C=C1)N=C(S2)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201269685 | |
Record name | 2-Chloro-5-methoxythiazolo[5,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201269685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.65 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloro-5-methoxy-thiazolo[5,4-B]pyridine | |
CAS RN |
1196154-04-7 | |
Record name | 2-Chloro-5-methoxythiazolo[5,4-b]pyridine | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1196154-04-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Chloro-5-methoxythiazolo[5,4-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201269685 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2-chloro-5-methoxy-[1,3]thiazolo[5,4-b]pyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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